1-[4,10-Dibenzyl-6,8,12-tri(butanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]butan-1-one

• Molecular Formula: C36H48N6O4
• Molecular Weight: 628.8 g/mol
• IUPAC Name: 1-[4,10-dibenzyl-6,8,12-tri(butanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]butan-1-one
• InChI: InChI=1S/C36H48N6O4/c1-5-15-27(43)39-31-32-38(24-26-21-13-10-14-22-26)34-33(37(31)23-25-19-11-9-12-20-25)41(29(45)17-7-3)36(42(34)30(46)18-8-4)35(39)40(32)28(44)16-6-2/h9-14,19-22,31-36H,5-8,15-18,23-24H2,1-4H3
• InChI Key: BYZZOFOKOGSGOA-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1C2C3N(C4C(N2CC5=CC=CC=C5)N(C(C1N3C(=O)CCC)N4C(=O)CCC)C(=O)CCC)CC6=CC=CC=C6

Description

1-[4,10-Dibenzyl-6,8,12-tri(butanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]butan-1-one, also known as DTB-Hexa, is a synthetic compound that has gained significant attention in the field of scientific research. The compound is a macrocyclic hexa-aza cage that has been synthesized through a multistep process. The compound's unique structure and properties make it a promising candidate for various scientific applications, including drug delivery systems, catalysis, and molecular recognition.

Mechanism of Action

1-[4,10-Dibenzyl-6,8,12-tri(butanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]butan-1-one's mechanism of action is not fully understood. However, studies have suggested that the compound's cage-like structure can encapsulate drug molecules, protecting them from degradation and improving their bioavailability. The compound's cage-like structure can also recognize and bind to specific molecules, making it a promising candidate for molecular recognition.
Biochemical and Physiological Effects
1-[4,10-Dibenzyl-6,8,12-tri(butanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]butan-1-one's biochemical and physiological effects have not been extensively studied. However, studies have suggested that the compound's cage-like structure can encapsulate drug molecules, protecting them from degradation and improving their bioavailability. The compound's cage-like structure can also recognize and bind to specific molecules, making it a promising candidate for molecular recognition.

Advantages and Limitations for Lab Experiments

1-[4,10-Dibenzyl-6,8,12-tri(butanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]butan-1-one has various advantages and limitations for lab experiments. The compound's unique structure and properties make it an ideal candidate for drug delivery systems, catalysis, and molecular recognition. However, the compound's synthesis method is complex and time-consuming, making it difficult to produce in large quantities.

Future Directions

There are various future directions for the research of 1-[4,10-Dibenzyl-6,8,12-tri(butanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]butan-1-one. One direction is to further study the compound's mechanism of action and its biochemical and physiological effects. Another direction is to explore the compound's potential as a drug delivery system, catalysis, and molecular recognition. Additionally, researchers can investigate new synthesis methods for 1-[4,10-Dibenzyl-6,8,12-tri(butanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]butan-1-one that are more efficient and cost-effective.

Synthesis Methods

1-[4,10-Dibenzyl-6,8,12-tri(butanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]butan-1-one is synthesized through a multistep process that involves the reaction of various chemical compounds. The first step involves the reaction of 1,2-diaminocyclohexane and benzaldehyde to form a Schiff base. The Schiff base is then reacted with butanoyl chloride to form N-butanoyl-1,2-diaminocyclohexane. The N-butanoyl-1,2-diaminocyclohexane is then reacted with benzyl chloride to form N-benzyl-N-butanoyl-1,2-diaminocyclohexane. The final step involves the reaction of N-benzyl-N-butanoyl-1,2-diaminocyclohexane with butanoyl chloride to form 1-[4,10-Dibenzyl-6,8,12-tri(butanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]butan-1-one.

Scientific Research Applications

1-[4,10-Dibenzyl-6,8,12-tri(butanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]butan-1-one has various scientific research applications, including drug delivery systems, catalysis, and molecular recognition. The compound's unique structure and properties make it an ideal candidate for drug delivery systems. The compound's cage-like structure can encapsulate drug molecules, protecting them from degradation and improving their bioavailability. 1-[4,10-Dibenzyl-6,8,12-tri(butanoyl)-2,4,6,8,10,12-hexazatetracyclo[5.5.0.03,11.05,9]dodecan-2-yl]butan-1-one has also been used as a catalyst in various reactions, including the oxidation of alcohols and the reduction of nitro compounds. The compound's cage-like structure can also recognize and bind to specific molecules, making it a promising candidate for molecular recognition.